Cas no 67831-83-8 (2-(Methylthio)-7H-pyrrolo2,3-dpyrimidin-4-ol)
2-(Methylthio)-7H-pyrrolo2,3-dpyrimidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol
- 2-Methylsulfanyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol
- 2-METHYLSULPHANYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-OL
- 4H-Pyrrolo[2,3-d]pyrimidin-4-one,3,7-dihydro-2-(methylthio)-
- 4-Hydroxy-2-(methylthio)-7H-pyrrolo[2,3-d]pyrimidine
- 4H-pyrazolo[3,4-d]pyrimidin-4-one, 6-amino-1-(2-deoxypentofuranosyl)-1,5-dihydro-3-iodo-
- SCHEMBL161735
- Z1201621794
- BP-20052B
- AKOS022177911
- 67831-83-8
- NSC673094
- J-510106
- DTXSID50987175
- SY076816
- A867180
- AKOS005259899
- 2-Methylsulfanyl-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
- NSC124161
- 2-(methylthio)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
- NSC-124161
- InChI=1/C7H7N3OS/c1-12-7-9-5-4(2-3-8-5)6(11)10-7/h2-3H,1H3,(H2,8,9,10,11
- 3,4-Dihydro-2-[methylthio]-4H-pyrrolo[2,3-d]pyrimidin-4-one
- PS-3282
- 6-amino-1-(2-deoxypentofuranosyl)-3-iodo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- PS-3939
- J-506494
- FT-0677426
- 2-METHYLSULFANYL-7H-PYRROLO(2,3-D)PYRIMIDIN-4-OL
- 2-(Methylthio)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one, AldrichCPR
- 2-(Methylsulfanyl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one #
- EN300-6481462
- 2-(Methylthio)-7H-pyrrolo[2 pound not3-d]pyrimidin-4-ol
- NSC-673094
- BP-20052
- MFCD02668244
- 2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ol
- 3,7-Dihydro-2-(methylthio)-4H-pyrrolo[2,3-d]pyrimidin-4-one
- 1201784-89-5
- 2-(methylsulfanyl)-3H,7H-pyrrolo[2,3-d]pyrimidin-4-one
- DB-073936
- DB-295322
- 2-(Methylthio)-7H-pyrrolo2,3-dpyrimidin-4-ol
-
- MDL: MFCD02668244
- Inchi: 1S/C7H7N3OS/c1-12-7-9-5-4(2-3-8-5)6(11)10-7/h2-3H,1H3,(H2,8,9,10,11)
- InChI Key: YLZXOIATWSHVDK-UHFFFAOYSA-N
- SMILES: S(C)C1=NC2=C(C=CN2)C(N1)=O
Computed Properties
- Exact Mass: 181.03100
- Monoisotopic Mass: 181.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.6A^2
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 0.8
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.6
- Melting Point: 296-298°C
- Boiling Point: 422.3°C at 760 mmHg
- Flash Point: 209.2°C
- Refractive Index: 1.776
- PSA: 87.10000
- LogP: 1.38540
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
2-(Methylthio)-7H-pyrrolo2,3-dpyrimidin-4-ol Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazard Category Code: 22-20/21/22
- Safety Instruction: 3/9-36/37-24/25
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
2-(Methylthio)-7H-pyrrolo2,3-dpyrimidin-4-ol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Methylthio)-7H-pyrrolo2,3-dpyrimidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152220-5g |
2-Methylsulfanyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol |
67831-83-8 | 95%+ | 5g |
$182 | 2021-08-05 | |
| Chemenu | CM152220-10g |
2-Methylsulfanyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol |
67831-83-8 | 95%+ | 10g |
$342 | 2021-08-05 | |
| Apollo Scientific | OR1025-1g |
4-Hydroxy-2-(methylthio)-7H-pyrrolo[2,3-d]pyrimidine |
67831-83-8 | 95+% | 1g |
£85.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M10230-1g |
2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol |
67831-83-8 | 1g |
¥338.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M10230-250mg |
2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol |
67831-83-8 | 250mg |
¥148.0 | 2021-09-08 | ||
| Apollo Scientific | OR17056-500mg |
3,7-Dihydro-2-(methylthio)-4H-pyrrolo[2,3-d]pyrimidin-4-one |
67831-83-8 | 500mg |
£15.00 | 2025-02-19 | ||
| Chemenu | CM152220-10g |
2-Methylsulfanyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol |
67831-83-8 | 95%+ | 10g |
$*** | 2023-03-30 | |
| Fluorochem | 016052-1g |
2-Methylsulfanyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol |
67831-83-8 | 98% | 1g |
£89.00 | 2022-03-01 | |
| abcr | AB235354-1 g |
4-Hydroxy-2-(methylthio)-7H-pyrrolo[2,3-d]pyrimidine, 95%; . |
67831-83-8 | 95% | 1g |
€57.00 | 2023-04-27 | |
| abcr | AB235354-5 g |
4-Hydroxy-2-(methylthio)-7H-pyrrolo[2,3-d]pyrimidine; . |
67831-83-8 | 5g |
€153.80 | 2022-03-04 |
2-(Methylthio)-7H-pyrrolo2,3-dpyrimidin-4-ol Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-(Methylthio)-7H-pyrrolo2,3-dpyrimidin-4-ol
Introduction to 2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol (CAS No. 67831-83-8)
2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol, identified by its CAS number 67831-83-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a methylthio substituent at the 2-position and a hydroxyl group at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.
The pyrrolopyrimidine scaffold is particularly interesting due to its resemblance to natural nucleobases, which allows it to interact with biological macromolecules such as DNA and RNA. This structural feature has been leveraged in the development of various bioactive molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. The compound 2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol represents a promising candidate for further exploration in these areas.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacological profiles. The methylthio group in this molecule not only influences its electronic properties but also enhances its solubility and bioavailability, critical factors for drug efficacy. Additionally, the hydroxyl group at the 4-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.
One of the most compelling aspects of 2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting various enzymes involved in cancer progression. For instance, studies have shown that derivatives of this scaffold can inhibit tyrosine kinases, which are overexpressed in many solid tumors. The methylthio moiety plays a crucial role in binding to the active site of these enzymes, thereby disrupting their function.
Moreover, the pyrrolopyrimidine core has been explored for its antiviral properties. Recent advancements in medicinal chemistry have highlighted the importance of this scaffold in designing inhibitors against viral proteases and polymerases. The structural flexibility of 2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol allows it to mimic natural substrates, thereby inhibiting viral replication at multiple stages. This has opened up new avenues for developing antiviral drugs with enhanced potency and reduced side effects.
The synthesis of 2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methylthio group typically involves thiolation reactions, while the hydroxyl group can be incorporated through oxidation or hydrolysis processes. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.
In terms of biological evaluation, preliminary studies have demonstrated that 2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol exhibits promising activity against several disease-related targets. Its ability to modulate enzyme activity has led to investigations into its potential as an anticancer agent. Additionally, its interaction with nucleic acids suggests possible applications in gene therapy and DNA repair mechanisms.
The compound's pharmacokinetic properties are also under scrutiny. Researchers are exploring ways to optimize its absorption, distribution, metabolism, and excretion (ADME) profiles. This includes modifications to enhance bioavailability and reduce toxicity. The methylthio group's role in these properties is being carefully studied to understand how it influences drug disposition.
Future directions in the research of 2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol include exploring its mechanism of action in greater detail and identifying potential off-target effects. High-throughput screening (HTS) techniques are being employed to identify new derivatives with improved therapeutic profiles. Computational modeling and molecular dynamics simulations are also being used to predict how this compound interacts with biological targets at an atomic level.
The development of 2-(Methylthio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol as a lead compound underscores the importance of heterocyclic chemistry in drug discovery. Its unique structural features offer a rich foundation for designing molecules with diverse biological activities. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the next generation of pharmaceuticals.
67831-83-8 (2-(Methylthio)-7H-pyrrolo2,3-dpyrimidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)